Cas no 1196959-77-9 (Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate)

Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate is a brominated pyridine derivative with a functionalized ester and ethoxy group, making it a versatile intermediate in organic synthesis. Its reactive bromine substituent facilitates further functionalization via cross-coupling reactions, while the ester and keto groups provide additional sites for modification. The compound’s structural features are valuable in pharmaceutical and agrochemical research, particularly in the development of heterocyclic scaffolds. Its stability under standard conditions ensures ease of handling and storage. This compound is particularly useful in medicinal chemistry for constructing complex molecules due to its balanced reactivity and selectivity.
Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate structure
1196959-77-9 structure
Product Name:Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate
CAS No:1196959-77-9
MF:C9H10BrNO4
MW:276.084002017975
CID:2853820
PubChem ID:73555086
Update Time:2025-05-21

Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate
    • 1196959-77-9
    • Methyl3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate
    • Inchi: 1S/C9H10BrNO4/c1-3-15-6-4-5(10)7(9(13)14-2)11-8(6)12/h4H,3H2,1-2H3,(H,11,12)
    • InChI Key: KVZZTHRTURSVQI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(NC=1C(=O)OC)=O)OCC

Computed Properties

  • Exact Mass: 274.97932Da
  • Monoisotopic Mass: 274.97932Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.6Ų

Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate Pricemore >>

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Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate Related Literature

Additional information on Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate

Recent Advances in the Study of Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS: 1196959-77-9)

Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS: 1196959-77-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features and reactivity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate, emphasizing its role as a precursor for the development of kinase inhibitors. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving bromination and ethoxylation of a pyridine core. The resulting product exhibited high purity and yield, making it a viable candidate for further pharmaceutical applications.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate was utilized as a building block for the synthesis of potential anticancer agents. The researchers designed a series of derivatives and evaluated their cytotoxic activity against various cancer cell lines. Preliminary results indicated that certain derivatives exhibited promising activity, particularly against breast and lung cancer cells, suggesting the compound's potential as a scaffold for anticancer drug development.

Further investigations into the mechanistic aspects of this compound were conducted by a team at the University of Cambridge, as detailed in a recent preprint on ChemRxiv. The study employed computational modeling and spectroscopic techniques to elucidate the compound's reactivity and interaction with biological targets. The findings revealed that the bromo and ethoxy substituents play a critical role in modulating the compound's binding affinity to specific enzyme active sites, providing valuable insights for structure-activity relationship (SAR) studies.

In addition to its applications in drug discovery, Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate has also been investigated for its potential in agrochemical research. A 2022 study in the Journal of Agricultural and Food Chemistry demonstrated its utility as an intermediate in the synthesis of novel pesticides. The compound's structural versatility allowed for the development of derivatives with enhanced pesticidal activity and reduced environmental toxicity, highlighting its broad applicability beyond the pharmaceutical sector.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate. Recent patents filed by leading chemical companies indicate ongoing efforts to improve synthetic methodologies and reduce production costs. For instance, a 2023 patent by Merck & Co. described a novel catalytic process that significantly enhances the yield and scalability of the compound, paving the way for its broader industrial adoption.

In conclusion, Methyl 3-bromo-5-ethoxy-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS: 1196959-77-9) continues to be a compound of significant interest in the fields of medicinal and agrochemical research. Its versatile applications, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a valuable tool in the development of new therapeutic and agrochemical agents. Future research should focus on further optimizing its synthetic routes and exploring its utility in additional therapeutic areas.

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